molecular formula C9H9ClO B8762100 3-(4-Chlorophenyl)prop-2-en-1-ol

3-(4-Chlorophenyl)prop-2-en-1-ol

Cat. No. B8762100
M. Wt: 168.62 g/mol
InChI Key: HFMHVOCTLZMPRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-Chlorophenyl)prop-2-en-1-ol is a useful research compound. Its molecular formula is C9H9ClO and its molecular weight is 168.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H9ClO

Molecular Weight

168.62 g/mol

IUPAC Name

3-(4-chlorophenyl)prop-2-en-1-ol

InChI

InChI=1S/C9H9ClO/c10-9-5-3-8(4-6-9)2-1-7-11/h1-6,11H,7H2

InChI Key

HFMHVOCTLZMPRY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=CCO)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared according to the general procedure described by K. Ishizumi et al. (Chem. Pharm. Bull., 1968, 16, 492-497). A solution of ethyl chloroformate (5.2 mL, 55 mmol) in THF (15 mL) was added over 30 min to a solution of 4-chlorocinnamic acid (10 g, 55 mmol) and TEA (7.6 mL, 55 mmol) in THF (80 mL) while cooled to −5° C. The reaction was stirred for another 30 min at 0° C. and then sodium borohydride (4.2 gm, 110 mmol) was added. After 30 min., the reaction was slowly quenched with 2N hydrochloric acid and extracted twice with methylene chloride. The organic layers were washed with a portion of brine containing some aq. sodium bicarbonate, dried over sodium sulfate, and evaporated to give the title compound as a white solid. 1HNMR (CDCl3): δ 4.345 (dd, J=1.5 and 5.7 Hz, 2H), 6.36 (dt, J=5.7 and 15.8 Hz, 1H), 6.59 (br dt, J=1.5 and 15.8 Hz, 1H), 7.32 (Abq, 4H).
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One
[Compound]
Name
TEA
Quantity
7.6 mL
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
4.2 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.